Cas no 57980-40-2 (4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine)

4-(5-Methyl-1H-1,2,4-triazol-3-yl)pyridine is a heterocyclic compound featuring a pyridine ring linked to a 5-methyl-1,2,4-triazole moiety. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a key intermediate or ligand in metal-organic frameworks (MOFs) and bioactive molecule synthesis. Its nitrogen-rich scaffold enhances binding affinity to transition metals, making it valuable in catalysis and material science. The compound's stability and moderate solubility in polar solvents facilitate its use in synthetic workflows. Its potential as a pharmacophore in medicinal chemistry arises from the triazole-pyridine hybrid, which is often explored for antimicrobial or antitumor activity.

4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine structure

57980-40-2 structure

Product Name:4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine

CAS No:57980-40-2

MF:C₈H₈N₄

MW:160.17592048645

CID:343602

PubChem ID:13500899

Update Time:2025-10-29

4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- Pyridine, 4-(5-methyl-1H-1,2,4-triazol-3-yl)-
- 4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine
- LLLBQENISPVKJN-UHFFFAOYSA-N
- F3374-0886
- DTXSID40542338
- 57980-40-2
- AKOS002337139
- AKOS005671941
- CHEMBL70179
- 5-methyl-3-(pyridin-4-yl)-1 h -1,2,4-triazole
- SCHEMBL420012
- Inchi： 1S/C8H8N4/c1-6-10-8(12-11-6)7-2-4-9-5-3-7/h2-5H,1H3,(H,10,11,12)
- InChI Key： LLLBQENISPVKJN-UHFFFAOYSA-N
- SMILES： N1C(C)=NC(C2C=CN=CC=2)=N1

Computed Properties

Exact Mass: 160.07504
Monoisotopic Mass: 160.074896272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 54.5Å²

Experimental Properties

PSA: 54.46

4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3374-0886-2μmol	4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine	57980-40-2	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3374-0886-5μmol	4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine	57980-40-2	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3374-0886-10μmol	4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine	57980-40-2	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3374-0886-20μmol	4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine	57980-40-2	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3374-0886-1mg	4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine	57980-40-2	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3374-0886-2mg	4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine	57980-40-2	90%+	2mg	$59.0	2023-04-26
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Life Chemicals	F3374-0886-4mg	4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine	57980-40-2	90%+	4mg	$66.0	2023-04-26
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